2-Methylpyridine
Cat. No. B7883247
CAS RN:
38762-42-4
M. Wt: 93.13 g/mol
InChI Key: BSKHPKMHTQYZBB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
2-Methylpyridine, also known as 2-picoline, is a colorless liquid with an unpleasant odor similar to pyridine . It is mainly used to make vinylpyridine and the agrichemical nitrapyrin .
Synthesis Analysis
This compound is primarily produced by two methods . One method involves the condensation of acetaldehyde and ammonia in the presence of an oxide catalyst . Another method involves the condensation of acetone and acrylonitrile to give 5-oxohexanenitrile, which then cyclizes to give 2-picoline .Molecular Structure Analysis
The molecular formula of this compound is C6H7N . The structure can be viewed as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
Most of the reactions of 2-picoline are centered on the methyl group . For example, the principal use of 2-picoline is as a precursor of 2-vinylpyridine . The conversion is achieved by condensation with formaldehyde .Physical And Chemical Properties Analysis
This compound has a molar mass of 93.13 g/mol . It appears as a faintly yellow-green clear liquid . It has a melting point of -70 °C and a boiling point of 128 to 129 °C . It is miscible in water .Scientific Research Applications
Electrophoretic Separation : 2-Methylpyridine, along with its isomers, has been used in studies exploring the optimization of pH in electrophoretic separation processes. This separation was enhanced using a cationic surfactant to suppress electroosmotic flow, indicating its utility in analytical chemistry (Wren, 1991).
Synthesis of Azamacrocyclic Receptor : A new trans-substituted organic ligand with methylpyridine groups has been synthesized, optimizing its ability to coordinate to transition metals and lanthanide ions. This highlights its potential applications in areas like bioinorganic chemistry, anionic receptors, and medical contrast agents (Lamelas et al., 2017).
Metabolism Study : The in vitro metabolism of 2-amino-3-methylpyridine, a related compound, has been investigated using hepatic preparations, contributing to a better understanding of its biochemical processing and potential toxicological implications (Altuntas et al., 1997).
Corrosion Inhibition : The compound 2-amino-4-methylpyridine, another derivative, has been studied for its effect on the corrosion behavior of mild steel. This suggests potential applications in industrial metal protection and material science (Mert et al., 2014).
Hydrodenitrogenation Study : Research into the hydrodenitrogenation of this compound has offered insights into its reaction mechanisms, particularly in the presence of certain hydrogen atoms. This could be relevant for chemical engineering and catalysis (Egorova et al., 2002).
Antimicrobial Activity : Complexes containing 2-amino-3-methylpyridine have been synthesized and shown to exhibit considerable activity against certain bacteria and yeasts. This positions this compound as a potentially valuable compound in the development of new antimicrobial agents (Abu-Youssef et al., 2010).
Neurological Effects : Studies on the effects of this compound and its isomers on rat hippocampal slice excitability have provided insights into its neurological impact, relevant for understanding neurotoxicity and brain function (Fountain & Teyler, 2001).
Runaway Reaction Studies : The runaway behavior of this compound-N-oxidation has been investigated using calorimetry, contributing to safety and risk assessment in chemical processes (Saenz et al., 2009).
Biodegradation Research : An Arthrobacter sp. capable of degrading this compound has been isolated, pointing towards its role in environmental remediation and biodegradation studies (O’Loughlin et al., 1999).
Cognition Enhancer Drug Synthesis : 2-Fluoro-4-methylpyridine, a derivative, has been used in the synthesis of a cognition enhancer drug, demonstrating the compound's relevance in pharmaceutical research (Pesti et al., 2000).
Mechanism of Action
Target of Action
2-Methylpyridine, also known as 2-picoline, is a colorless liquid with an unpleasant odor similar to pyridine . It is mainly used to make vinylpyridine and the agrichemical nitrapyrin It is known to react with hydrogen peroxide, iron (ii) sulfate, sulfuric acid, oxidizing agents, acids, and metals .
Mode of Action
Most of the reactions of picoline are centered on the methyl group . For example, the principal use of 2-picoline is as a precursor of 2-vinylpyridine. The conversion is achieved by condensation with formaldehyde .
Biochemical Pathways
strain R1 . Arthrobacter and closely related Actinomycetota are often found associated with degradation of pyridine derivatives and other nitrogen heterocyclic compounds .
Pharmacokinetics
A study on a related compound, amd473, showed that following intravenous administration, a biexponential decay was observed in the plasma with a rapid distribution half-life of 24 minutes followed by a slow elimination half-life of 44 hours .
Result of Action
It is known that the compound is used to make vinylpyridine and the agrichemical nitrapyrin . Vinylpyridine is used as an adhesive for textile tire cord, and nitrapyrin prevents loss of ammonia from fertilizers .
Action Environment
This compound is often reported as an environmental contaminant associated with facilities processing oil shale or coal, and has also been found at legacy wood treatment sites . The compound is hygroscopic and reacts with various substances, indicating that environmental factors could influence its action, efficacy, and stability .
Safety and Hazards
Future Directions
The future directions of 2-Methylpyridine research could involve the development of more efficient synthesis methods . For example, a series of simple 2-methylpyridines were synthesized using a simplified bench-top continuous flow setup . This method is superior to batch processes in terms of shorter reaction times, increased safety, avoidance of work-up procedures, and reduced waste .
properties
IUPAC Name |
2-methylpyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N/c1-6-4-2-3-5-7-6/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSKHPKMHTQYZBB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N, Array |
Source
|
| Record name | 2-METHYLPYRIDINE | |
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DSSTOX Substance ID |
DTXSID9021899 |
Source
|
| Record name | 2-Methylpyridine | |
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Molecular Weight |
93.13 g/mol |
Source
|
| Source | PubChem | |
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Physical Description |
2-methylpyridine is a colorless liquid with a strong, unpleasant odor. Floats on water. Poisonous vapor is produced. (USCG, 1999), Liquid, Colorless liquid with a strong, unpleasant odor; [HSDB], Colorless liquid with a strong unpleasant odor; [Hawley] Colorless or yellow tinted clear liquid; [MSDSonline], COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. |
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Boiling Point |
262 to 264 °F at 760 mmHg (NTP, 1992), 129.4 °C, 128-129 °C |
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Flash Point |
97 °F (NTP, 1992), 26 °C, 102 °F (39 °C)(Open cup), 26 °C c.c. |
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Solubility |
greater than or equal to 100 mg/mL at 68 °F (NTP, 1992), Miscible in water at 20 °C, Very sol in acetone, Miscible with alcohol, ether, Solubility in water: miscible |
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Density |
0.944 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.9443 at 20 °C/4 °C, Relative density (water = 1): 0.95 |
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Vapor Density |
3.21 (NTP, 1992) - Heavier than air; will sink (Relative to Air), 3.2 (Air= 1), Relative vapor density (air = 1): 3.2 |
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Vapor Pressure |
8 mmHg at 68 °F ; 40 mmHg at 124.2 °F; 100 mmHg at 160.5 °F (NTP, 1992), 11.2 [mmHg], Vapor pressure = 11.4 hPa at 20.3 °C (8.55 mm Hg), 11.2 mm Hg at 25 °C, Vapor pressure, kPa at 20 °C: 1.2 |
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Color/Form |
Colorless liquid | |
CAS RN |
109-06-8, 38762-42-4, 1333-41-1 |
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| Record name | 2-Methylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9021899 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-methylpyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.313 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Methylpyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.172 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | .ALPHA.-PICOLINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3716Q16Q6A | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | 2-METHYLPYRIDINE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/101 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | 2-Methylpyridine | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0061888 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
| Record name | 2-METHYLPYRIDINE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0801 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Melting Point |
-94 °F (NTP, 1992), -66.65 °C, -70 °C |
Source
|
| Record name | 2-METHYLPYRIDINE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/8856 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | 2-METHYLPYRIDINE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/101 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | 2-METHYLPYRIDINE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0801 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Retrosynthesis Analysis
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| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
2-Methylpyridine
Reactant of Route 2
2-Methylpyridine
Reactant of Route 3
2-Methylpyridine
Reactant of Route 4
2-Methylpyridine
Reactant of Route 5
2-Methylpyridine
Reactant of Route 6
2-Methylpyridine
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(2-Methylphenyl)methyl]pyrazol-4-amine;hydrochloride](/img/structure/B7883213.png)
